(Z)-2-Cyano-3-(3,4-dihydroxy-5-nitrophenyl)prop-2-enoic acid

• IUPAC Name: (Z)-2-cyano-3-(3,4-dihydroxy-5-nitrophenyl)prop-2-enoic acid
• InChI: InChI=1S/C10H6N2O6/c11-4-6(10(15)16)1-5-2-7(12(17)18)9(14)8(13)3-5/h1-3,13-14H,(H,15,16)/b6-1-
• InChI Key: XDDDOLQEZBJWFZ-BHQIHCQQSA-N
• Canonical SMILES: C1=C(C=C(C(=C1[N+](=O)[O-])O)O)C=C(C#N)C(=O)O
• Isomeric SMILES: C1=C(C=C(C(=C1[N+](=O)[O-])O)O)/C=C(/C#N)\C(=O)O
• Molecular Formula: C10H6N2O6
• Molecular Weight: 250.16 g/mol
• CAS No.: 158069-71-7

Description

(Z)-2-Cyano-3-(3,4-dihydroxy-5-nitrophenyl)prop-2-enoic acid is a useful research compound. Its molecular formula is C10H6N2O6 and its molecular weight is 250.166. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• The synthesis and characterization of related compounds, including the use of Nuclear Magnetic Resonance and Fourier Transform Infrared studies, are significant in understanding the properties of these compounds. This is exemplified in the synthesis of 2-cyano 3-(4 dimethylaminophenyl) prop 2-enoic acid, which shares structural similarities (Kotteswaran, Pandian, & Ramasamy, 2016).

• A new and efficient process using a similar intermediate, (2E)-2-cyano-3-(3,4-dihydroxy-5-nirtrophenyl)prop-2-enoic acid, has been described for preparing substantially pure entacapone, an important compound in medicinal chemistry (Srikanth et al., 2012).

Chemical Structure and Analysis

• The crystal structure and chemical properties of related compounds have been extensively studied. For instance, structural studies of acyl esters of entacapone, a compound closely related to (Z)-2-Cyano-3-(3,4-dihydroxy-5-nitrophenyl)prop-2-enoic acid, provide insights into the molecular geometry and interactions (Leppänen et al., 2001).

Biological Applications

• Some derivatives of this compound have shown potential in inhibiting mycolic acid biosynthesis, which is significant in the context of tuberculosis research. This is evident in the synthesis of methyl 3-(2-octadecylcyclopropen-1-yl)propanoate, a related compound with potential inhibitory effects (Hartmann et al., 1994).

Potential Therapeutic Uses

• The synthesis and evaluation of related compounds, such as those with similar structural components, have shown potential anticancer activity, which could be significant for future therapeutic applications (Buzun et al., 2021).